Cas no 82477-58-5 (Benzene, 1-chloro-3,5-dimethoxy-2-methyl-)

• Product Name: Benzene, 1-chloro-3,5-dimethoxy-2-methyl-
• CAS No: 82477-58-5
• MF: C₉H₁₁ClO₂
• MW: 186.635442018509
• CID: 690630
• PubChem ID: 12909333
• Update Time: 2025-04-19

Benzene, 1-chloro-3,5-dimethoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-3,5-dimethoxy-2-methyl-
• 1-chloro-3,5-dimethoxy-2-methylbenzene
• DTXSID80512712
• 82477-58-5
• SCHEMBL13696428

• Inchi： 1S/C9H11ClO2/c1-6-8(10)4-7(11-2)5-9(6)12-3/h4-5H,1-3H3
• InChI Key： KAIBCQQJYSKIAF-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1C)OC)OC

Computed Properties

• Exact Mass: 186.0447573g/mol
• Monoisotopic Mass: 186.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes